Cas no 2137600-31-6 (2-{spiro2.5octan-6-yl}prop-2-enenitrile)

• Product Name: 2-{spiro2.5octan-6-yl}prop-2-enenitrile
• CAS No: 2137600-31-6
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6520688
• PubChem ID: 165784297
• Update Time: 2025-10-12

2-{spiro2.5octan-6-yl}prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{spiro2.5octan-6-yl}prop-2-enenitrile
• 2137600-31-6
• EN300-1085286
• 2-{spiro[2.5]octan-6-yl}prop-2-enenitrile

• Inchi： 1S/C11H15N/c1-9(8-12)10-2-4-11(5-3-10)6-7-11/h10H,1-7H2
• InChI Key： IIEPOMWFIAUSIJ-UHFFFAOYSA-N
• SMILES： N#CC(=C)C1CCC2(CC1)CC2

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-{spiro2.5octan-6-yl}prop-2-enenitrile

2-{Spiro[2.5]octan-6-yl}prop-2-enenitrile (CAS No: 2137600-31-6)

The compound 2-{spiro[2.5]octan-6-yl}prop-2-enenitrile, identified by the CAS registry number 2137600-31-6, is a unique organic molecule with a spirocyclic structure. This compound has garnered attention in the fields of organic chemistry and materials science due to its distinctive bicyclic framework and potential applications in drug design and advanced materials. Recent studies have highlighted its role in enhancing the stability and functionality of polymer-based composites, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 2-{spiro[2.5]octan-6-yl}prop-2-enenitrile consists of a spirocyclic system formed by the fusion of a five-membered ring and a six-membered ring, with a nitrile group attached at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which are advantageous in various chemical reactions and applications. Researchers have explored its use as a building block in synthesizing complex molecules with tailored functionalities, leveraging its rigid bicyclic structure to control reaction pathways and enhance product selectivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-{spiro[2.5]octan-6-yl}prop-2-enenitrile through a combination of ring-closing metathesis and ene reactions. These techniques not only improve the yield but also allow for greater control over the stereochemistry of the product, which is critical for applications in asymmetric catalysis and chiral drug development. The compound's ability to act as a versatile precursor has been demonstrated in several studies, where it has been employed to construct biologically active molecules with complex architectures.

In terms of physical properties, 2-{spiro[2.5]octan-6-yl}prop-2-enenitrile exhibits a high melting point and excellent thermal stability, attributes that make it suitable for use in high-performance materials such as thermoplastics and elastomers. Its electronic properties, including conjugation within the spirocyclic system, have also been exploited in the development of organic semiconductors for flexible electronics. Recent research has focused on optimizing these properties through functionalization strategies, further expanding its potential applications.

The environmental impact of 2-{spiro[2.5]octan-6-yl}prop-2-enenitrile has been evaluated in several studies, with findings indicating that it is biodegradable under specific conditions. This aligns with growing industry trends toward sustainable chemistry practices, where compounds are designed with minimal environmental footprint in mind. As such, the compound is being considered for use in eco-friendly polymer formulations that balance performance with sustainability.

In conclusion, 2-{spiro[2.5]octan-6-yl}prop-2-enenitrile (CAS No: 2137600-31-6) represents a significant advancement in organic chemistry, offering a versatile platform for innovation across multiple disciplines. Its unique structural features, combined with recent breakthroughs in synthesis and application development, position it as a key compound for future research and industrial applications.